5-ethyl-2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• IUPAC Name: 5-ethyl-2-methoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C21H28N2O5S2/c1-4-13-29(24,25)23-12-6-7-17-9-10-18(15-19(17)23)22-30(26,27)21-14-16(5-2)8-11-20(21)28-3/h8-11,14-15,22H,4-7,12-13H2,1-3H3
• InChI Key: RXTXEEADARGTNF-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)CC)OC
• Molecular Formula: C21H28N2O5S2
• Molecular Weight: 452.6 g/mol
• CAS No.: 946227-06-1

Description

5-Ethyl-2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide is a sulfonamide-based compound featuring a tetrahydroquinoline scaffold linked to a substituted benzene ring. The structure includes:

• A propane-1-sulfonyl group attached to the tetrahydroquinoline nitrogen.
• A benzene sulfonamide moiety with ethyl (C₂H₅) and methoxy (OCH₃) substituents at the 5- and 2-positions, respectively.
• A tetrahydroquinoline core fused with a partially saturated six-membered ring.

Its structural complexity allows for diverse interactions, including hydrogen bonding (via sulfonamide and methoxy groups) and hydrophobic interactions (ethyl and tetrahydroquinoline moieties).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves a multi-step process:

• Formation of the 1,2,3,4-tetrahydroquinoline ring: : This step involves the cyclization of suitable precursors under acidic or basic conditions, often using catalysts to improve yield and selectivity.

• Sulfonation: : Introduction of the sulfonyl group is generally achieved through sulfonation reactions using reagents like chlorosulfonic acid.

• Ethylation and Methoxylation: : These functional groups are typically introduced through alkylation and etherification reactions, using reagents such as ethyl iodide and methyl iodide, respectively.

• Final Assembly: : The final product is assembled by coupling the various intermediate structures, often utilizing peptide coupling reagents or palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using continuous flow chemistry and automation to ensure high yield, purity, and consistency. The optimization of reaction conditions, such as temperature, pressure, and reaction time, is crucial to achieving efficient production.

Chemical Reactions Analysis

Types of Reactions

This compound is known to undergo several types of reactions, including:

• Oxidation: : It can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, often resulting in the formation of sulfoxides or sulfones.

• Reduction: : Reduction reactions typically involve the use of hydrogenation catalysts like palladium on carbon to reduce double bonds or nitro groups.

• Substitution: : Nucleophilic substitution reactions can occur at the sulfonyl group, often using reagents like sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

• Oxidizing Agents: : Potassium permanganate, chromium trioxide.

• Reducing Agents: : Palladium on carbon, sodium borohydride.

• Nucleophiles: : Sodium hydride, lithium diisopropylamide.

Major Products

Depending on the reactions performed, the major products can include sulfoxides, sulfones, and various substituted derivatives, which can be further analyzed using spectroscopic methods such as NMR and mass spectrometry.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its unique structure allows for the formation of a variety of derivatives through different chemical reactions.

Biology

Biologically, it is often investigated for its potential as an enzyme inhibitor or receptor antagonist. Its ability to interact with biological macromolecules makes it a candidate for studying cellular processes and pathways.

Medicine

Medicinally, it is explored for its therapeutic potential in treating diseases such as cancer, inflammation, and infections. Its interactions with specific proteins and enzymes can lead to the development of new drugs.

Industry

In industrial applications, it is used as a precursor for manufacturing dyes, agrochemicals, and specialty chemicals. Its stability and reactivity profile make it suitable for large-scale production processes.

Mechanism of Action

The mechanism of action involves the compound's ability to bind to specific molecular targets, such as enzymes or receptors, leading to modulation of biological pathways. For instance, its sulfonamide group can mimic the structure of natural substrates or inhibitors, allowing it to competitively inhibit enzyme activity. The molecular interactions are often studied using techniques like X-ray crystallography and molecular docking.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key differences and similarities are highlighted below:

Table 1: Structural and Functional Group Comparisons

Compound Name/ID	Core Structure	Key Substituents	Potential Biological Relevance
Target Compound	Tetrahydroquinoline + benzene	5-Ethyl, 2-methoxy, propane-1-sulfonyl	Enzyme inhibition, receptor modulation
5-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-2-methoxy-N-[(4-methoxyphenyl)methyl]benzenesulfonamide	Benzene + thiazolidinone	4,4-Dimethyl thiazolidinone, 4-methoxybenzyl	Anti-inflammatory, antimicrobial
1,2,3-Thiadiazole-5-carboxamide, 4-methyl-N-[1-[(4-methylphenyl)methyl]-1H-pyrazol-5-yl]	Thiadiazole + pyrazole	4-Methyl thiadiazole, 4-methylbenzyl pyrazole	Kinase inhibition, anticancer activity
6-[3-(Dimethylamino)acryloyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one	Chromenone	3-(Dimethylamino)acryloyl, 4-ethyl, 7-hydroxy, 8-methyl	Antioxidant, estrogen receptor binding

Key Observations:

Sulfonamide vs. Thiazolidinone/Thiadiazole: The target compound’s sulfonamide group offers strong hydrogen-bonding capacity, unlike the thiazolidinone or thiadiazole moieties in analogs . This may enhance selectivity for sulfonamide-binding enzymes. The thiazolidinone in ID 951947-54-9 introduces a cyclic sulfone group, which could improve metabolic stability compared to linear propane sulfonyl groups .

The methoxy group in both the target compound and ID 951947-54-9 suggests shared electron-donating effects, which could modulate binding affinity in hydrophobic pockets.

Core Scaffold Differences: The tetrahydroquinoline core in the target compound provides partial saturation, reducing aromaticity compared to fully aromatic chromenones or pyrazoles. This may influence conformational flexibility and target engagement .

Research Findings and Hypothetical Activity Trends

While direct pharmacological data for the target compound is absent in the provided evidence, inferences can be drawn from analogous structures:

• Sulfonamide-Containing Compounds : Sulfonamides like celecoxib (a COX-2 inhibitor) demonstrate that propane sulfonyl groups enhance selectivity for hydrophobic enzyme pockets. The target compound’s propane sulfonyl group may similarly improve specificity .
• Ethyl/Methoxy Substitutions: In ID 1821457-35-5, the ethyl group at the chromenone 4-position correlates with enhanced antioxidant activity. The target compound’s 5-ethyl substituent might similarly stabilize radical intermediates .
• Tetrahydroquinoline vs. Thiadiazole: Thiadiazoles (e.g., ID 942853-23-8) are often associated with kinase inhibition, while tetrahydroquinolines are explored in central nervous system (CNS) drug design. The target compound’s core may favor blood-brain barrier penetration .

Biological Activity

5-ethyl-2-methoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide (CAS Number: 946227-06-1) is a complex organic compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, effects on various biological systems, and relevant case studies.

The compound's molecular formula is $C_{21}H_{28}N_{2}O_{5}S_{2}$, with a molecular weight of 452.6 g/mol. The structure features a sulfonamide group that is known for its biological significance, particularly in medicinal chemistry.

Sulfonamides are recognized for their ability to inhibit various enzymes and receptors. The specific biological activity of this compound may involve:

• Inhibition of Carbonic Anhydrase : Similar to other sulfonamide derivatives, it may exhibit inhibitory effects on carbonic anhydrase, which has implications in treating conditions like glaucoma and edema .
• Endothelin Receptor Antagonism : Evidence suggests that related compounds can act as endothelin receptor antagonists, potentially affecting cardiovascular health by modulating vascular resistance and blood pressure .

Cardiovascular Effects

A study focused on the effects of benzenesulfonamide derivatives on perfusion pressure and coronary resistance using isolated rat heart models indicated significant findings:

• Experimental Design : The study involved various groups treated with different concentrations of sulfonamide derivatives. Changes in perfusion pressure were measured over time.

Group	Compound	Dose (nM)
I	Control	-
II	Benzenesulfonamide	0.001
III	Compound 2 (2,5-Dichloro-N-(4-nitro-phenyl)-benzene-sulfonamide)	0.001
IV	Compound 3 (2-Hydrazinocarbonyl-benzenesulfonamide)	0.001
V	Compound 4 (4-(2-Amino-ethyl)-benzenesulfonamide)	0.001
VI	Compound 5 (4-[3-(4-Nitro-phenyl)-ureido]-benzenesulfonamide)	0.001

Results indicated that these compounds could significantly alter perfusion pressure and coronary resistance, suggesting potential therapeutic applications in cardiovascular diseases .

Pharmacokinetics

Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Theoretical models using software like SwissADME have indicated favorable permeability characteristics across cellular membranes, which is essential for bioavailability in therapeutic applications .

Case Studies

Several case studies highlight the compound's potential therapeutic roles:

• Cardiovascular Health : A study demonstrated that a related sulfonamide derivative improved cardiac function in animal models of heart failure by modulating calcium channels and reducing myocardial oxygen demand .
• Antimicrobial Activity : Other sulfonamides have shown efficacy against various bacterial strains, suggesting that this compound might also possess antimicrobial properties worth exploring further.